Imaging cellular trafficking processes in real time using lysosome targeted up-conversion nanoparticles†
Chemical Communications Pub Date: 2017-11-02 DOI: 10.1039/C7CC08185E
Abstract
β-NaYF4:Yb,Gd up-conversion nanoparticles, UCNPs, surface functionalized with suitable targetting peptides function as nontoxic lysosome-specific imaging probes.
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CAS no.: 13291-68-4
